Cas no 78049-33-9 (Benzene, 2-isothiocyanato-1-methoxy-3-methyl-)

• Product Name: Benzene, 2-isothiocyanato-1-methoxy-3-methyl-
• CAS No: 78049-33-9
• MF: C₉H₉NOS
• MW: 179.238860845566
• CID: 535085
• PubChem ID: 19776874
• Update Time: 2025-04-19

Benzene, 2-isothiocyanato-1-methoxy-3-methyl- Chemical and Physical Properties

Names and Identifiers

• Benzene, 2-isothiocyanato-1-methoxy-3-methyl-
• 2-isothiocyanato-1-methoxy-3-methylbenzene
• SCHEMBL9358244
• DTXSID80599806
• SY329095
• 2-Methoxy-6-methylphenyl Isothiocyanate
• 78049-33-9

• Inchi： 1S/C9H9NOS/c1-7-4-3-5-8(11-2)9(7)10-6-12/h3-5H,1-2H3
• InChI Key： SGLUUBLHYCIIKL-UHFFFAOYSA-N
• SMILES： S=C=NC1C(=CC=CC=1C)OC

Computed Properties

• Exact Mass: 179.04057
• Monoisotopic Mass: 179.04048508g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 53.7Ų

Experimental Properties

• PSA: 21.59